![molecular formula C19H30N2O5 B3948029 1-sec-butyl-4-(4-ethoxybenzyl)piperazine oxalate](/img/structure/B3948029.png)
1-sec-butyl-4-(4-ethoxybenzyl)piperazine oxalate
Overview
Description
1-sec-butyl-4-(4-ethoxybenzyl)piperazine oxalate is a chemical compound that is widely used in scientific research. It is a piperazine derivative that has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-sec-butyl-4-(4-ethoxybenzyl)piperazine oxalate is not fully understood. However, it is believed to act on the serotonergic and dopaminergic systems in the brain, which are involved in the regulation of mood, anxiety, and pain. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, as well as increase the levels of GABA, an inhibitory neurotransmitter. It has also been shown to decrease the levels of glutamate, an excitatory neurotransmitter. These effects may contribute to its anxiolytic, antidepressant, anticonvulsant, and antinociceptive effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-sec-butyl-4-(4-ethoxybenzyl)piperazine oxalate in lab experiments is its well-established synthesis method. It is also relatively stable and has a long shelf life, making it easy to store and use in experiments. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 1-sec-butyl-4-(4-ethoxybenzyl)piperazine oxalate. One area of research could be to further investigate its mechanism of action, which may help to identify new therapeutic targets for the treatment of anxiety, depression, epilepsy, and chronic pain. Another area of research could be to investigate its potential use in combination with other drugs, which may enhance its therapeutic effects. Additionally, research could be done to investigate its safety and efficacy in human clinical trials.
In conclusion, this compound is a chemical compound that has a range of potential therapeutic effects. Its well-established synthesis method, stability, and potential therapeutic benefits make it a promising candidate for further research. However, its exact mechanism of action and limitations in lab experiments highlight the need for further investigation.
Scientific Research Applications
1-sec-butyl-4-(4-ethoxybenzyl)piperazine oxalate has been used in a variety of scientific research applications. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. It has also been shown to have anticonvulsant and antinociceptive effects, making it a potential candidate for the treatment of epilepsy and chronic pain.
properties
IUPAC Name |
1-butan-2-yl-4-[(4-ethoxyphenyl)methyl]piperazine;oxalic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O.C2H2O4/c1-4-15(3)19-12-10-18(11-13-19)14-16-6-8-17(9-7-16)20-5-2;3-1(4)2(5)6/h6-9,15H,4-5,10-14H2,1-3H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFSSCHCSDBDHRY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1CCN(CC1)CC2=CC=C(C=C2)OCC.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.